2-tert-Butyl-4-(1-phenylethyl)phenol

• CAS No.: 62737-76-2
• Molecular Formula: C18H22O
• Molecular Weight: 254.4 g/mol
• IUPAC Name: 2-tert-butyl-4-(1-phenylethyl)phenol
• InChI: InChI=1S/C18H22O/c1-13(14-8-6-5-7-9-14)15-10-11-17(19)16(12-15)18(2,3)4/h5-13,19H,1-4H3
• InChI Key: WXTLZWAJJLODMS-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)C2=CC(=C(C=C2)O)C(C)(C)C

Description

2-tert-Butyl-4-(1-phenylethyl)phenol is an organic compound with the CAS Registry Number 1806-32-2 and a molecular formula of C18H22O . It has a molecular weight of 254.37 g/mol . This compound is a phenol derivative characterized by a tert-butyl group and a 1-phenylethyl substituent on the phenol ring . Its reported boiling point is 355.5 °C at 760 mmHg, and it has a calculated density of approximately 1.012 g/cm³ . In scientific research, this compound is of interest as a product of alkylation reactions. Studies focus on its synthesis through the catalytic alkylation of phenols with alkenes, using methods that offer advantages such as mild reaction conditions, excellent regioselectivity, and avoidance of overalkylation . One specific application identified in the literature is its use as an extractant for rubidium and cesium, where it is known commercially as t-BAMBP (4-tert-butyl-2-(α-methylbenzyl)phenol) . The synthesis of 2-tert-Butyl-4-(1-phenylethyl)phenol can be achieved via Friedel-Crafts alkylation, using catalysts such as phosphoric acid (H₃PO₃) or acidic ion-exchange resins, which provide benefits including ease of catalyst separation and reusability . This product is intended for research and industrial use as a chemical intermediate or specialty extractant. It is For Research Use Only and is not intended for diagnostic or therapeutic purposes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 2-tert-Butyl-4-(1-phenylethyl)phenol and its analogs:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Activities	Source
2-tert-Butyl-4-(1-phenylethyl)phenol	tert-Butyl (2), 1-phenylethyl (4)	C₁₈H₂₂O	254.37	High hydrophobicity; potential bioactivity	Target Compound
4-isopropyl-2,6-bis(1-phenylethyl)phenol (KTH-13)	1-phenylethyl (2,6), isopropyl (4)	C₂₈H₃₂O	384.56	Anti-tumor activity; induces apoptosis
2-tert-Butyl-4-methylphenol	tert-Butyl (2), methyl (4)	C₁₁H₁₆O	164.24	Lower molecular weight; higher volatility
4-tert-Butylphenol	tert-Butyl (4)	C₁₀H₁₄O	150.22	Simpler structure; industrial intermediate
2,4-bis(1-phenylethyl)phenol	1-phenylethyl (2,4)	C₂₂H₂₂O	302.41	Detected in hydrothermal carbonization byproducts
4-tert-Butyl-2-nitro phenol	tert-Butyl (4), nitro (2)	C₁₀H₁₃NO₃	195.22	High acidity; industrial intermediate

Key Observations:

Substituent Effects on Bioactivity: KTH-13, with dual 1-phenylethyl groups and an isopropyl substituent, demonstrates significant anti-cancer activity by inducing apoptosis . The target compound’s single 1-phenylethyl group may offer moderate bioactivity but requires further validation. Electron-withdrawing groups (e.g., nitro in 4-tert-Butyl-2-nitro phenol) increase acidity and reactivity compared to electron-donating groups (e.g., tert-butyl) .

Structural Bulk and Stability: 2,4-bis(1-phenylethyl)phenol, detected in hydrothermal carbonization byproducts, exhibits stability under high-temperature conditions, likely due to its bulky substituents . The target compound’s tert-butyl group may similarly enhance steric resistance to degradation.

Environmental and Industrial Relevance: Linear alkylphenols (e.g., 4-butylphenol) exhibit lower steric hindrance than branched analogs like 2-tert-Butyl-4-(1-phenylethyl)phenol, affecting their volatility and suitability as stabilizers .

Q & A

Basic: What are the established synthetic routes for 2-tert-Butyl-4-(1-phenylethyl)phenol, and how can reaction conditions be optimized?

The compound can be synthesized via acid-catalyzed Friedel-Crafts alkylation of phenol with styrene derivatives. For example, sulfuric acid (≥30 wt%) catalyzes the reaction between phenol and styrene at cold temperatures (~5°C) to favor regioselectivity and minimize side reactions. Reaction progress should be monitored using HPLC or GC-MS to confirm the formation of the desired product . Optimization parameters include:

• Temperature : Lower temperatures (5°C vs. 65°C) improve yield by reducing polymerization of styrene.
• Acid concentration : Higher H₂SO₄ concentrations (>30 wt%) accelerate the reaction.

Basic: What analytical techniques are critical for characterizing 2-tert-Butyl-4-(1-phenylethyl)phenol?

Key methods include:

• X-ray crystallography : Use SHELX programs (e.g., SHELXL for refinement) to resolve crystal structures, particularly for confirming steric effects of the tert-butyl and phenylethyl groups .
• NMR spectroscopy : ¹H and ¹³C NMR (in CDCl₃ or DMSO-d₆) identify substituent positions and confirm purity.
• Mass spectrometry : High-resolution MS (HRMS) validates molecular weight (e.g., [M+H]+ expected at m/z 281.2).
• Chromatography : Reverse-phase HPLC with UV detection (λ ~270 nm) assesses purity .

Basic: What physicochemical properties of 2-tert-Butyl-4-(1-phenylethyl)phenol are relevant to experimental design?

Property	Value	Method/Reference
LogP	4.84	Experimental (OECD 117)
Boiling point	355.5°C	ASTM D86
Density	1.012 g/cm³	Pycnometry
Refractive index	1.553	Abbe refractometer
These properties inform solvent selection (e.g., ethyl acetate for extraction) and stability under high-temperature conditions .

Basic: How is the anti-proliferative activity of this compound evaluated in cancer cell lines?

Standard protocols include:

• MTT assay : Measure IC₅₀ values in cell lines (e.g., MCF-7 breast cancer) after 48–72 hours of exposure.
• Apoptosis assays : Use Annexin V/PI staining and caspase-3 activation to confirm programmed cell death.
• Fractionation : Bioassay-guided isolation (e.g., ethyl acetate fractionation) identifies active fractions, as shown in studies of structurally similar phenolic compounds .

Advanced: What mechanistic pathways underlie its anti-cancer activity?

The compound induces apoptosis via mitochondrial pathway activation :

• ROS generation : Increases intracellular reactive oxygen species, triggering cytochrome c release.
• Bax/Bcl-2 modulation : Upregulates pro-apoptotic Bax and downregulates anti-apoptotic Bcl-2.
• Caspase cascade : Activates caspase-9 and -3, confirmed via Western blotting.
  Comparisons with analogs (e.g., 4-isopropyl-2,6-bis(1-phenylethyl)phenol) suggest steric bulk enhances activity .

Advanced: How do structural modifications impact bioactivity?

Structure-activity relationship (SAR) studies reveal:

• Phenylethyl group : Essential for hydrophobic interactions with cellular targets.
• tert-Butyl substituent : Enhances metabolic stability and membrane permeability.
• Electron-donating groups : Methyl or isopropyl groups at specific positions improve potency (e.g., KTH-13-Me analog in ).
  Synthetic modifications should prioritize preserving the phenolic core while exploring substituent effects .

Advanced: What computational methods predict the compound’s interactions with biological targets?

• Molecular docking : Use AutoDock Vina to model binding to estrogen receptors (ERα/β) or apoptotic proteins (e.g., Bcl-2).
• DFT calculations : Optimize geometry at the B3LYP/6-31G* level to study electronic effects of substituents.
• MD simulations : Assess stability of ligand-receptor complexes over 100-ns trajectories.
  These methods help rationalize experimental data and guide analog design .

Advanced: How should researchers resolve contradictions in reported biological data?

Case example: Discrepancies in IC₅₀ values across studies may arise from:

• Cell line variability : Use ≥3 cell lines (e.g., MCF-7, A549, HeLa) to confirm broad activity.
• Assay conditions : Standardize serum concentration (e.g., 10% FBS) and incubation time.
• Compound purity : Verify via HPLC (>95% purity) to exclude confounding by impurities.
  Cross-validation with orthogonal assays (e.g., clonogenic survival) strengthens conclusions .